![molecular formula C10H9ClN2O2 B1430271 6-Chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid CAS No. 1216142-18-5](/img/structure/B1430271.png)
6-Chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid
Overview
Description
6-Chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid is a chemical compound with the molecular formula C10H9ClN2O2 and a molecular weight of 224.64 . It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of 6-Chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid consists of a fused bicyclic 5–6 heterocycle . The InChI code for this compound is 1S/C10H9ClN2O2 .Physical And Chemical Properties Analysis
The compound has a predicted density of 1.44±0.1 g/cm3 and a predicted pKa of -0.88±0.41 .Scientific Research Applications
Synthesis and Pharmaceutical Research
6-Chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid and its derivatives have been extensively studied for their potential in pharmaceutical research. This compound has been a focus in the synthesis of various heterocyclic compounds, particularly due to its potential anti-inflammatory, analgesic, and antipyretic activities. For instance, research has demonstrated the successful synthesis of various carboxylic acids, including imidazo[1,2-a]pyridine-3-carboxylic acids, and their evaluation for pharmacological activities (Abignente et al., 1982); (Abignente et al., 1984).
Chemistry and Synthesis Techniques
Advancements in chemistry and synthesis techniques involving this compound are notable. Studies have explored the synthesis of various imidazo[1,2-a]pyridine derivatives and their potential biological activities. These include investigations into the construction of fused pyridine-4-carboxylic acids, potentially useful in combinatorial chemistry and for pharmaceutical applications (Volochnyuk et al., 2010); (Deyanov & Konshin, 2004).
Material Science and Coordination Chemistry
This compound has also found applications in material science and coordination chemistry. Studies have shown its use in constructing coordination polymers and exploring their photoluminescent or magnetic properties, which can be pivotal in the development of new materials (Yin et al., 2021).
Catalysis and Organic Transformations
In the field of catalysis and organic transformations, 6-Chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid has been instrumental. Research indicates its role in facilitating novel approaches to catalysis, such as in the Suzuki–Miyaura borylation reactions, which are significant in the synthesis of various active agents (Sanghavi et al., 2022).
Bioactive Scaffolds Development
There's a growing interest in using this compound for the development of bioactive scaffolds. Research has explored the creation of new biologically active structures, potentially useful in developing new pharmaceuticals (Yakovenko & Vovk, 2021).
Safety and Hazards
The compound is classified under the GHS07 hazard class. It is harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fumes, washing all exposed external body areas thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gloves, protective clothing, eye protection, and face protection .
Mechanism of Action
Target of Action
The primary targets of 6-Chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid are currently unknown . This compound is a relatively new chemical entity and research into its specific targets is ongoing.
Result of Action
The molecular and cellular effects of 6-Chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid’s action are currently unknown
properties
IUPAC Name |
6-chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O2/c1-2-7-9(10(14)15)13-5-6(11)3-4-8(13)12-7/h3-5H,2H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AACCTXYABLUXPH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N2C=C(C=CC2=N1)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid | |
CAS RN |
1216142-18-5 |
Source
|
| Record name | 6-chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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